Cas no 173416-90-5 (Benzene, 1-chloro-4-(2-methylpropoxy)-)

• Product Name: Benzene, 1-chloro-4-(2-methylpropoxy)-
• CAS No: 173416-90-5
• MF: C₁₀H₁₃ClO
• MW: 184.662622213364
• CID: 3813165
• PubChem ID: 13749787
• Update Time: 2025-06-09

Benzene, 1-chloro-4-(2-methylpropoxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-4-(2-methylpropoxy)-
• 1-Chloro-4-(2-methylpropoxy)-benzene
• 4-Chlorophenol, 2-methylpropyl ether
• DB-191092
• 1-CHLORO-4-(2-METHYLPROPOXY)BENZENE
• 4-chlorophenyl 2-methylpropyl ether
• 173416-90-5
• SCHEMBL2312172
• 1-Chloro-4-[(2-methylpropyl)oxy]benzene
• AKOS008948225

• Inchi： 1S/C10H13ClO/c1-8(2)7-12-10-5-3-9(11)4-6-10/h3-6,8H,7H2,1-2H3
• InChI Key： AYTPWGVWXFUHSV-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC=C(OCC(C)C)C=C1

Computed Properties

• Exact Mass: 184.0654927Da
• Monoisotopic Mass: 184.0654927Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on Benzene, 1-chloro-4-(2-methylpropoxy)-

Benzene, 1-chloro-4-(2-methylpropoxy) - CAS No. 173416-90-5: A Comprehensive Overview

Benzene, 1-chloro-4-(2-methylpropoxy), also known by its CAS registry number CAS No. 173416-90-5, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a benzene ring with a chlorine atom and an isopropoxy group at specific positions, making it a valuable intermediate in synthetic chemistry.

The molecular structure of Benzene, 1-chloro-4-(2-methylpropoxy) consists of a benzene ring where the chlorine atom is located at position 1 and the isopropoxy group (-OCH(CH3)2) is attached at position 4. This arrangement imparts distinct chemical properties to the compound, including reactivity towards nucleophilic substitution and electrophilic aromatic substitution reactions. Recent studies have highlighted its potential as a building block for constructing complex aromatic systems in drug discovery and polymer synthesis.

From a synthetic perspective, the preparation of Benzene, 1-chloro-4-(2-methylpropoxy) involves multi-step reactions that often start with chlorobenzene derivatives or benzyl chloride precursors. The introduction of the isopropoxy group typically requires nucleophilic substitution reactions under controlled conditions to ensure regioselectivity and high yields. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, making it more efficient and environmentally friendly.

In terms of applications, this compound finds extensive use in the pharmaceutical industry as an intermediate for synthesizing bioactive molecules. Its ability to undergo further functionalization makes it a key player in drug design programs targeting various therapeutic areas such as oncology and infectious diseases. Additionally, recent advancements in materials science have explored its role in creating novel polymeric materials with tailored properties for electronic and biomedical applications.

The chemical stability of Benzene, 1-chloro-4-(2-methylpropoxy) under different environmental conditions has been a subject of recent research interest. Studies have shown that while it exhibits good thermal stability, exposure to strong oxidizing agents or harsh reaction conditions can lead to decomposition or side reactions. Understanding these stability aspects is crucial for its safe handling and storage in industrial settings.

From an environmental standpoint, the compound's biodegradability and potential ecological impact have been evaluated in several studies. Results indicate that under aerobic conditions, it can undergo microbial degradation; however, its persistence in aquatic environments remains a concern requiring further investigation. Regulatory frameworks are continuously updated to ensure its safe use and minimize ecological risks.

In conclusion, Benzene, 1-chloro-4-(2-methylpropoxy) (CAS No. 173416-90-5) stands out as an essential compound with diverse applications across multiple disciplines. Its unique structure enables versatile reactivity, making it invaluable in both academic research and industrial processes. As scientific advancements continue to unfold, this compound will likely find new avenues for exploitation in emerging fields such as green chemistry and sustainable materials development.